
A Comprehensive Technical Guide to the Safety,
Handling, and Properties of Sulfanilic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Suberanilic Acid

Cat. No.: B029135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sulfanilic acid, a versatile organic

compound widely used as a building block in the synthesis of pharmaceuticals, dyes, and other

specialty chemicals. This document outlines its key safety information, proper handling and

storage procedures, and toxicological profile to ensure its safe and effective use in a laboratory

and manufacturing setting.

Chemical and Physical Properties
Sulfanilic acid (4-aminobenzenesulfonic acid) is an off-white, crystalline solid.[1] It exists as a

zwitterion, which contributes to its high melting point and low solubility in many organic

solvents.[1]
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Property Value Reference

CAS Number 121-57-3 [2]

Molecular Formula C₆H₇NO₃S [1]

Molecular Weight 173.19 g/mol [1]

Melting Point 288 °C (decomposes) [1][3]

Density 1.49 g/cm³ [1][3]

Solubility in Water 12.51 g/L [1]

pKa 3.23 [1]

Safety and Hazard Information
Sulfanilic acid is classified as a hazardous substance and requires careful handling to minimize

risk.[4][5]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2][6]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[2][6]

This table is a summary of the most common GHS classifications. Always refer to the specific

Safety Data Sheet (SDS) from your supplier for the most accurate and up-to-date information.

Toxicological Data
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Test Species Route Value Reference

LD50 Rat Oral 12300 mg/kg [4][6][7]

LD50 Rat Dermal > 2000 mg/kg [7][8][9]

NOAEL (90

days)
Rat Oral

1000 mg/kg

bodyweight
[9]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of personnel working

with sulfanilic acid.

Personal Protective Equipment (PPE)
Always wear appropriate personal protective equipment when handling sulfanilic acid.[5] This

includes:

Eye Protection: Chemical safety goggles or a face shield.[5]

Skin Protection: Protective gloves (nitrile rubber is a suitable option) and a lab coat or other

protective clothing.[2][5]

Respiratory Protection: In dusty conditions, use a NIOSH-approved respirator with a

particulate filter.[3][5]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[4][5]

Avoid generating dust during handling.[4]

Wash hands thoroughly with soap and water after handling.[2][4]

Do not eat, drink, or smoke in areas where sulfanilic acid is handled or stored.[2][4]

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][5]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Containers should be clearly labeled.[4]

Safe Handling Workflow
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Safe Handling Workflow for Sulfanilic Acid
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Caption: A logical workflow for the safe handling of sulfanilic acid.
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Accidental Release and First Aid Measures
Accidental Release
In case of a spill:

Minor Spills:

Avoid breathing dust.[4]

Wear appropriate PPE.[4]

Sweep up the spilled material and place it in a sealed container for disposal.[4]

Clean the spill area with water.[4]

Major Spills:

Evacuate the area.[10]

Alert emergency services.[4]

Prevent the spill from entering drains or waterways.[4]

First Aid
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If skin irritation or a rash occurs, seek medical attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[5]

Experimental Protocols
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Sulfanilic acid is commonly synthesized via the sulfonation of aniline. Below are two

representative protocols.

Conventional Synthesis of Sulfanilic Acid
This method involves the thermal rearrangement of aniline sulfate.[11]

Materials:

Aniline (10 mL)

Concentrated sulfuric acid (20 mL)[12]

10% Fuming sulfuric acid (optional, for improved yield)[12]

Cold water

Boiling water for recrystallization

Procedure:

In a 150 mL conical flask, carefully add 20 mL of concentrated sulfuric acid to 10 mL of

aniline while shaking and cooling the mixture in an ice bath.[12]

Heat the resulting aniline hydrogen sulfate in an oil bath at 180-190 °C for one hour.[12]

Allow the reaction mixture to cool and then carefully pour it into approximately 200 mL of cold

water with continuous stirring.[12]

Let the mixture stand for about 5 minutes to allow the crude sulfanilic acid to precipitate.[12]

Filter the crude product.

Recrystallize the crude sulfanilic acid from boiling water to purify it.[12]

Microwave-Assisted Synthesis of Sulfanilic Acid
This "green chemistry" approach significantly reduces reaction time.[11][13]
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Materials:

Aniline (0.10 g)[13]

Concentrated sulfuric acid (0.20 g)[13]

Porcelain crucible

Microwave oven

Procedure:

Weigh 0.10 g of aniline and add 0.20 g of concentrated sulfuric acid into a porcelain crucible.

[13]

Cover the crucible with a watch glass and place it in the center of the microwave oven's

rotating plate.[13]

Heat the reaction mixture at half power (e.g., 350 W) for 2-4 minutes.[13]

After heating, carefully remove the crucible and cool it in an ice bath for about 5 minutes.[13]

The product can then be isolated and purified.

Experimental Workflow for Conventional Synthesis
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Conventional Synthesis of Sulfanilic Acid
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Caption: A workflow for the conventional synthesis of sulfanilic acid.
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Disposal Considerations
Dispose of sulfanilic acid and its containers in accordance with local, state, and federal

regulations.[4] Waste materials should be sent to an approved waste disposal plant.[5]

This guide is intended for informational purposes and should not be a substitute for a thorough

review of the Safety Data Sheet provided by the supplier and adherence to all established

laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029135#safety-handling-and-msds-for-suberanilic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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